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Compound of Interest

Compound Name: 3-Hydroxy-3-phenylpentanamide

Cat. No.: B136938

Application Notes and Protocols for 3-Hydroxy-
3-phenylpentanamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is compiled from publicly available sources and should be
used as a guide. A comprehensive Safety Data Sheet (SDS) for 3-Hydroxy-3-
phenylpentanamide is not readily available. Therefore, this compound should be handled with
the utmost care, assuming it may have unknown hazards. All handling and experimental
procedures should be conducted by trained personnel in a controlled laboratory setting.

Introduction

3-Hydroxy-3-phenylpentanamide is a chemical compound with potential applications in
various research and development areas.[1] Due to the limited availability of detailed safety
and toxicological data, stringent adherence to safe laboratory practices is imperative when
handling this compound. These notes provide a summary of available information and general
protocols for its safe handling and storage.

Chemical and Physical Properties

The table below summarizes the known physical and chemical properties of 3-Hydroxy-3-
phenylpentanamide.
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Property Value Source
CAS Number 131802-69-2 [1][2]
Molecular Formula C11H15NO2 [1][3]
Formula Weight 193.242 g/mol [11[3]
Purity >98% (HPLC) [1]
Physical Form Solid

Solubility No data available

SMILES CCC(O)(CC(N)=0O)clcccecl [1]

Hazard Identification and Safety Precautions

Specific hazard information for 3-Hydroxy-3-phenylpentanamide is largely unavailable.[2]
Therefore, it should be handled as a potentially hazardous substance. General safety
precautions for similar chemical compounds include avoiding dust formation, inhalation, and
contact with skin and eyes.[2][4]

Personal Protective Equipment (PPE): When handling 3-Hydroxy-3-phenylpentanamide, the
following PPE should be worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of dust formation or aerosol generation, a properly
fitted respirator should be used in a well-ventilated area.[2]

Experimental Protocols

4.1. General Handling Protocol

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[4]
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Personal Protective Equipment: Ensure all required PPE is worn before handling the
compound.

Weighing and Transfer: To minimize dust, handle the solid compound carefully. Use
appropriate tools for weighing and transferring the substance.

Cleaning: Clean all equipment and the work area thoroughly after use.

Waste Disposal: Dispose of waste materials according to institutional and local regulations
for chemical waste.

4.2. Storage Protocol

Storage Temperature: Store the compound at -20°C for long-term stability.[1]

Shipping: The compound is typically shipped with an ice pack to maintain a low temperature.

[1]

Stability: It is reported to be stable for at least 2 years under the recommended storage
conditions.[1]

Container: Keep the container tightly closed in a dry and well-ventilated place.
4.3. Accidental Release Measures

In case of a spill:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust
generation, and place it in a sealed container for disposal.[5]

Cleaning: Clean the spill area with a suitable solvent and then wash with soap and water.

4 4. First-Aid Measures
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The following are general first-aid procedures and should be followed in case of exposure.[2]
Medical attention should be sought immediately.

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[2][5]

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician.[2][5]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes. Consult a physician.[2][5]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2][4]

4.5. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][5]

e Protective Equipment: Firefighters should wear self-contained breathing apparatus.[2][5]

Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of chemical
compounds like 3-Hydroxy-3-phenylpentanamide.
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Caption: Workflow for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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